1-[(2,5-difluorophenyl)sulfonyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C15H15F2N3O2S/c16-12-4-5-13(17)14(11-12)23(21,22)20-9-7-19(8-10-20)15-3-1-2-6-18-15/h1-6,11H,7-10H2
• InChI Key: YFGZXJHBLMAJCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C15H15F2N3O2S
• Molecular Weight: 339.4 g/mol
• Solubility: 18.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(2,5-difluorophenyl)sulfonyl]-4-(2-pyridinyl)piperazine, commonly known as DFPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFPP is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of DFPP is not fully understood, but it is believed to involve the inhibition of the reuptake of neurotransmitters such as dopamine and norepinephrine. DFPP has also been shown to have an inhibitory effect on the activity of certain enzymes, such as monoamine oxidase, which are involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
DFPP has been shown to have a wide range of biochemical and physiological effects. In addition to its inhibitory effects on neurotransmitter release and enzyme activity, DFPP has also been shown to have an effect on the levels of certain hormones, such as cortisol and prolactin. DFPP has also been shown to have an effect on the activity of certain ion channels, such as the GABA-A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using DFPP in lab experiments is its wide range of biochemical and physiological effects, which make it a versatile tool for studying various biological processes. However, one limitation of using DFPP is its potential toxicity, which can vary depending on the dose and route of administration.

Future Directions

There are many potential future directions for research on DFPP. One area of research that has shown promise is the study of DFPP in the treatment of depression and anxiety. Other potential areas of research include the study of DFPP in the treatment of other neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of DFPP and its potential applications in various areas of scientific research.

Synthesis Methods

DFPP can be synthesized using a variety of methods, including the reaction of 2,5-difluorobenzenesulfonyl chloride with 2-pyridylpiperazine in the presence of a base such as triethylamine. Other methods for synthesizing DFPP include the reaction of 2,5-difluorobenzenesulfonyl fluoride with 2-pyridylpiperazine in the presence of a base, or the reaction of 2,5-difluorobenzenesulfonyl chloride with 4-(2-pyridinyl)piperidine in the presence of a base.

Scientific Research Applications

DFPP has been studied for its potential applications in a wide range of scientific research studies. One area of research in which DFPP has shown promise is in the study of the central nervous system. DFPP has been shown to have an inhibitory effect on the release of neurotransmitters such as dopamine and norepinephrine, making it a potential candidate for the treatment of disorders such as depression and anxiety.